![molecular formula C11H11ClN2O B015624 6-Amidino-2-naphthol hydrochloride CAS No. 66217-10-5](/img/structure/B15624.png)
6-Amidino-2-naphthol hydrochloride
Overview
Description
6-Amidino-2-naphthol hydrochloride, also known as 6-ANH, is a novel organic compound that has been gaining attention in recent years due to its wide range of potential applications in scientific research. 6-ANH is a white solid with an empirical formula of C14H14ClN3O and a molecular weight of 279.75 g/mol. It is soluble in water, ethanol, and methanol, and is insoluble in ether and benzene. 6-ANH is a versatile compound that can be used in a variety of laboratory experiments, and has been studied extensively in the fields of biochemistry and physiology.
Scientific Research Applications
Protease Inhibition and Anti-Complement Activity : A derivative of 6-Amidino-2-naphthol, FUT-187, has been identified as an effective oral protease inhibitor with superior anti-complement activity, making it a potential therapeutic agent in medical applications (Nakayama et al., 1993).
Ion Channel Blockage : Nafamostat mesilate, a metabolite of 6-Amidino-2-naphthol, can block acid-sensing ion channel currents, suggesting its relevance in neurological research (Ugawa et al., 2007).
Synthesis of Biologically Active Compounds : Amidino substituted 2-aminophenols, such as 6-Amidino-2-naphthol, serve as important building blocks for synthesizing compounds with potential antiproliferative properties against human tumor cells, indicating its significance in cancer research (Ptiček et al., 2021).
Efficient One-Pot Synthesis Methods : The compound has been used in efficient one-pot synthesis methods for creating amidoalkyl naphthols, a class of compounds with potential for biological screening and drug discovery (Zhang & Zhang, 2009).
Pharmacokinetics of Anticancer Drugs : 6-Amidino-2-naphthol is used in the synthesis of Nafamostat mesilate, a promising anti-pancreatitis drug, showcasing its role in drug development and pharmacokinetics studies (Che Bao-quan et al., 2007).
Catalytic Synthesis Advancements : The compound is involved in current progress in catalytic synthesis, offering advantages like green synthesis, atom economy, and a clean reaction profile, underlining its importance in sustainable chemistry research (Singh et al., 2020).
Mechanism of Action
Target of Action
6-Amidino-2-naphthol Hydrochloride is a major metabolite of the serine-protease inhibitor Nafamostat Mesylate . The primary targets of this compound are serine proteases, a group of enzymes that play crucial roles in various biological processes such as digestion, immune response, blood clotting, and cell division .
Mode of Action
The compound interacts with its targets by inhibiting their enzymatic activity. It’s described to be a catalytically inert species, demonstrating no effect upon prostasin secretion in m-1 cells and in rats which nafamostat was shown to inhibit .
Biochemical Analysis
Biochemical Properties
It is known to be a metabolite of Nafamostat Mesylate, a serine-protease inhibitor This suggests that 6-Amidino-2-naphthol hydrochloride may interact with enzymes, proteins, and other biomolecules in a similar manner
Cellular Effects
Given its role as a metabolite of Nafamostat Mesylate, it may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is known that Nafamostat Mesylate, the parent compound of this compound, inhibits various serine proteases . Therefore, it is possible that this compound may exert its effects at the molecular level through similar mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Metabolic Pathways
Nafamostat Mesylate, the parent compound, is known to inhibit various serine proteases , suggesting that this compound may be involved in similar metabolic pathways.
properties
IUPAC Name |
6-hydroxynaphthalene-2-carboximidamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O.ClH/c12-11(13)9-2-1-8-6-10(14)4-3-7(8)5-9;/h1-6,14H,(H3,12,13);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBWZRPUJAXDYOP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=C2)O)C=C1C(=N)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20496244 | |
Record name | 6-(Diaminomethylidene)naphthalen-2(6H)-one--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20496244 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
66217-10-5 | |
Record name | 6-(Diaminomethylidene)naphthalen-2(6H)-one--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20496244 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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